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Compound of Interest

Compound Name: 4-Hydroxy-3,5-dichlorobiphenyl
CAS No.: 1137-59-3
Cat. No.: B075632

Get Quote

Executive Summary & Chemical Context[1][2][3][4]
[5]

4-Hydroxy-3,5-dichlorobiphenyl (CAS: 1137-59-3), often utilized as a metabolic standard in
toxicology or as a precursor in synthesis, presents a dual-hazard profile.[1] Structurally, it is a
hydroxylated polychlorinated biphenyl (OH-PCB). While it possesses a hydroxyl group that
increases polarity compared to parent PCBs, it retains significant lipophilicity and
environmental persistence.

Critical Operational Directive: Unlike general organic waste, this compound must be managed
as Halogenated Organic Waste. Due to its structural similarity to thyroxine (T4), it acts as an
endocrine disruptor and is highly toxic to aquatic systems. "Dilution is not the solution"—drain
disposal is strictly prohibited under all global jurisdictions (EPA, REACH, local municipal
codes).

Chemical Characterization & Hazard Profile[1]
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Effective disposal begins with accurate characterization. Use the data below to populate your
Hazardous Waste Tags.

ble 1: Physicochemical & Saf

Parameter Specification Operational Implication

. ) ] Primary identifier for waste
Chemical Name 4-Hydroxy-3,5-dichlorobiphenyl )
manifests.

3,5-Dichloro-4-biphenylol; OH-  Alternate names for inventory

Synonyms
PCB-14 cross-check.
Required for specific waste
CAS Number 1137-59-3 )
coding.[1]
) ) ) Dust generation risk during
Physical State Solid (Crystalline)
transfer.[1]
o ) Incompatible with strong
Acidity (pKa) ~7.0 - 7.5 (Phenolic) o
oxidizers and bases.[1]
H318 (Eye Damage), H410 Requires goggles/shield; Zero-
Hazard Codes ) ) )
(Aquatic Tox) discharge policy.[1]

DO NOT mix with non-
Waste Class Halogenated Organic halogenated solvents (e.g.,
Acetone, EtOH).[1][2]

Pre-Disposal: The Segregation Logic

The Causality of Segregation: Laboratories often mix solvents to save space, but this is
dangerous and costly for halogenated compounds.

o Cost: Halogenated waste requires high-temperature incineration (>1100°C) with scrubbers to
prevent dioxin/furan formation. Mixing it with non-halogenated waste forces the entire
volume to be treated at this expensive tier.

e Chemistry: Mixing phenolic compounds (like 4-Hydroxy-3,5-dichlorobiphenyl) with strong
oxidizers (e.g., nitric acid waste) can result in exothermic nitration or polymerization.[1]
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Self-Validating Segregation System:

e The Beilstein Test (Quick Check): If you are unsure if a mother liquor contains this
compound, heat a copper wire, dip it in the solution, and place it in a flame. A green flash
indicates halogens—segregate immediately.

Operational Disposal Workflows
Workflow A: Solid Waste (Neat Chemical & Debris)

Applicable to: Expired standards, contaminated gloves, weighing boats, and spill cleanup
materials.[1]

» Containment: Place solid waste in a wide-mouth HDPE (High-Density Polyethylene) jar or a
dedicated "Hazardous Debris" pail.

o Note: Do not use standard "biohazard" bags unless the waste is also infectious. Use
yellow or clear chemical waste bags if pails are unavailable.

e Labeling: Affix a hazardous waste tag immediately.
o Constituents: Write "4-Hydroxy-3,5-dichlorobiphenyl" (Do not use abbreviations).
o Hazard Checkbox: Mark "Toxic" and "Irritant.”

o Sealing: Screw the lid tight. If the debris is volatile or odorous, seal the container rim with
Parafilm.

Workflow B: Liquid Waste (Solutions & Mother Liquors)

Applicable to: HPLC effluent, reaction byproducts.[1]

o Selection: Use a dedicated Halogenated Solvent carboy (typically yellow-coded or
distinctively labeled).

o Material: Glass or Fluorinated HDPE.

e pH Check: Ensure the waste stream is neutral or slightly acidic. If the solution is basic (pH >
10), the phenol may form a phenolate salt, increasing water solubility but not reducing
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toxicity.
o Transfer: Use a funnel to prevent drips.

e Log Entry: You must record the approximate volume added to the carboy log sheet. This is
critical for the disposal vendor to calculate the BTU value and halogen content.

Decision Logic Visualization

The following diagram outlines the decision-making process for disposing of 4-Hydroxy-3,5-
dichlorobiphenyl to ensure compliance and safety.
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Waste Generation:
4-Hydroxy-3,5-dichlorobiphenyl

Determine Physical State

Solid / Debris

Liquid / Solution (Gloves, Wipes, Neat)

~
Is it mixed with

Non-Halogenated Solvents?

J

\

-
Container: Wide-mouth Jar

Always treat as Halogenated . .
or Chem-Debris Pail

.

CRITICAL: Segregate into

HALOGENATED Waste Stream

Container: Glass or HDPE Carboy
Label: 'Halogenated Organic'

Labeling:
Full Chemical Name + CAS 1137-59-3
Mark 'Toxic' & 'Env. Hazard'

Storage:
Satellite Accumulation Area
(Secondary Containment)

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page
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Figure 1: Decision matrix for segregating and packaging 4-Hydroxy-3,5-dichlorobiphenyl
waste streams.

Regulatory Framework (RCRA & TSCA)[7]
Understanding the "Why" behind the paperwork ensures long-term compliance.
 RCRA (Resource Conservation and Recovery Act):

o While 4-Hydroxy-3,5-dichlorobiphenyl is not explicitly "U-Listed" (like pure Phenol
U188), it typically triggers the Toxicity Characteristic if tested.[1]

o Best Practice: Manage it as Hazardous Chemical Waste.[3] Do not attempt to claim it as
"Non-Hazardous" based on concentration unless certified by a toxicologist.

e TSCA (Toxic Substances Control Act):

o As a polychlorinated biphenyl derivative, this compound falls under the scrutiny of TSCA
(40 CFR 761).

o Thresholds: If your waste solution contains >50 ppm of this compound, it may legally be
defined as PCB Waste, requiring specific "PCB" labeling and a manifest tracking number
starting with distinct prefixes.

o Recommendation: For research quantities (<10g), standard Halogenated Organic Waste
streams usually suffice, but check with your institution's EHS department regarding strict
PCB protocols.

Emergency Procedures: Spills
Immediate Action Protocol:

¢ Isolate: Evacuate the immediate area. Mark a 10-foot perimeter.

o PPE: Don double nitrile gloves, safety goggles, and a lab coat. If powder is loose, wear an
N95 or P100 respirator to prevent inhalation.

e Dry Spill:
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o Do NOT sweep (creates dust).
o Cover with wet paper towels (dampened with water) to suppress dust.
o Scoop up the damp towels and chemical into a hazardous waste bag.
o Wet Spill:
o Absorb with vermiculite or clay-based absorbent.[1]
o Do not use paper towels alone, as the phenol can permeate them rapidly.

o Decontamination: Wash the surface with a detergent solution (Alconox) followed by water.
Collect all rinsate as hazardous waste.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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